Cas no 2097925-78-3 (1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione)

• Product Name: 1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione
• CAS No: 2097925-78-3
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 6416789
• PubChem ID: 126854943
• Update Time: 2025-10-28

1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione
• F6529-2863
• 1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-3-cyclopropylimidazolidine-2,4-dione
• 2097925-78-3
• AKOS040701554

• Inchi： 1S/C15H21N3O3/c19-13-9-17(15(21)18(13)12-3-4-12)11-5-7-16(8-6-11)14(20)10-1-2-10/h10-12H,1-9H2
• InChI Key： NTOCUHOJSKPPHJ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCC(CC1)N1CC(N(C1=O)C1CC1)=O

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione

1-(1-Cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No 2097925-78-3, known as 1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

CAS No 2097925-78-3 refers to a specific chemical identifier assigned by the Chemical Abstracts Service, ensuring that this compound is uniquely recognized within the scientific community. The name 1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione highlights its complex structure, which includes a cyclopropane ring fused with a piperidine moiety and an imidazolidine dione core. This combination of structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under various conditions and its potential as a building block in medicinal chemistry. Researchers have explored the use of cyclopropane rings in drug design due to their unique strain energy and ability to enhance bioavailability. The integration of a piperidine group further enhances the molecule's versatility, making it a valuable asset in the development of novel therapeutic agents.

In terms of applications, this compound has shown promise in the field of pharmacology, particularly in the design of inhibitors for specific enzyme targets. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for interactions with biological macromolecules such as proteins and nucleic acids. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with high accuracy, facilitating its optimization for therapeutic purposes.

The synthesis of 1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropane ring through cycloaddition reactions and the subsequent coupling with the piperidine moiety. These steps are critical in ensuring the integrity of the final product and its desired properties.

Moreover, the study of this compound has contributed significantly to our understanding of stereochemistry and conformational analysis in complex molecules. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to elucidate the spatial arrangement of atoms within the molecule. These insights are crucial for predicting its behavior in different chemical environments and for designing more effective derivatives.

In conclusion, 1-(1-cyclopropanecarbonylpiperidin-4-yl)-3-cyclopropylimidazolidine-2,4-dione represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and material science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations within these fields.